BENGHE Foundational & Exploratory

Check Availability & Pricing

Stubomycin: An Obscure Antitumor Antibiotic
with Limited Modern Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hitachimycin

Cat. No.: B1233334

Initial research into the biological activity of stubomycin, an antibiotic isolated in the early
1980s, reveals a significant lack of contemporary scientific data, hindering a comprehensive
analysis of its therapeutic potential. While early studies identified its antitumor and antibacterial
properties, the precise mechanisms of action, effects on cellular signaling pathways, and
detailed quantitative efficacy remain largely undocumented in publicly accessible scientific
literature.

Stubomyecin, with the empirical formula C29H3s5NOs, was first isolated from the culture broth and
mycelia of Streptomyces strain No. KG-2245.[1] Initial investigations demonstrated its growth-
inhibitory activity against Gram-positive bacteria and certain murine tumors, including Ehrlich
carcinoma, leukemia P388, Sarcoma 180, IMC-carcinoma, and Meth-A tumor.[1][2]
Furthermore, early in vitro studies confirmed its direct cytotoxic activity against HeLa cells.[1]

Despite these initial findings, a thorough review of scientific databases yields no specific
guantitative data, such as ICso values, for its cytotoxic or anti-proliferative effects against
various cancer cell lines. This absence of dose-response data makes it impossible to compile
the comparative tables requested for a detailed technical guide.

The mechanism of action of stubomycin remains poorly understood. A single study from 1985
briefly mentions an investigation into its effects on macromolecular synthesis in
Saccharomyces cerevisiae, but provides no conclusive details in its abstract.[3] There is no
available information regarding its impact on specific cellular signaling pathways, its potential to
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induce apoptosis or autophagy, or its effects on the cell cycle. This lack of mechanistic insight
prevents the creation of the requested signaling pathway diagrams.

Detailed experimental protocols for key assays, a core requirement of the requested guide, are
also absent from the available literature. While general methodologies for assessing
cytotoxicity and antitumor activity existed at the time of its discovery, the specific protocols used
for stubomycin were not detailed in the accessible publications.

In conclusion, while stubomycin was identified as a compound with potential antitumor and
antibacterial activities in the early 1980s, it appears to have been the subject of very limited
follow-up research. The lack of publicly available quantitative data, mechanistic studies, and
detailed experimental protocols makes the creation of an in-depth technical guide on its
biological activity, as requested, unfeasible at this time. Further research and publication of new
data would be required to provide the scientific community with a comprehensive
understanding of stubomycin's therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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